(4-(6-(4-Ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(4-methyl-2-phenylthiazol-5-yl)methanone

• IUPAC Name: [4-[6-(4-ethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C27H27N5O2S/c1-3-34-22-11-9-20(10-12-22)23-13-14-24(30-29-23)31-15-17-32(18-16-31)27(33)25-19(2)28-26(35-25)21-7-5-4-6-8-21/h4-14H,3,15-18H2,1-2H3
• InChI Key: JNXSWFLEUHQOIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=C(N=C(S4)C5=CC=CC=C5)C
• Molecular Formula: C27H27N5O2S
• Molecular Weight: 485.6 g/mol
• CAS No.: 1049339-34-5

Description

The compound "(4-(6-(4-Ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(4-methyl-2-phenylthiazol-5-yl)methanone" is a heterocyclic small molecule featuring a pyridazine core linked to a 4-ethoxyphenyl group at the 6-position. The pyridazine ring is further connected to a piperazine moiety, which bridges to a thiazol-5-yl group substituted with a methyl group at position 4 and a phenyl ring at position 2. Its design combines pharmacophores commonly seen in medicinal chemistry: the pyridazine ring for hydrogen bonding, piperazine for solubility and conformational flexibility, and the thiazole-phenyl system for aromatic stacking interactions .

Mechanism of Action

Target of Action

Similar compounds with pyridazinone and piperazine moieties have been reported to inhibit acetylcholinesterase (ache) and butyrylcholinesterase (bche). These enzymes play a crucial role in the hydrolysis of acetylcholine, a neurotransmitter important for cognitive functions.

Mode of Action

The compound likely interacts with its targets (AChE and BChE) by binding to their active sites, thereby inhibiting their activity. This results in an increase in acetylcholine levels, which can enhance cholinergic transmission.

Biochemical Pathways

The inhibition of AChE and BChE affects the cholinergic pathway. By preventing the breakdown of acetylcholine, the compound enhances cholinergic transmission, which is crucial for cognitive functions. This mechanism is often targeted in the treatment of neurodegenerative diseases like Alzheimer’s.

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5). This rule is a guideline for the molecular properties necessary for a drug’s pharmacokinetics in the human body, including absorption, distribution, metabolism, and excretion.

Result of Action

The primary result of the compound’s action would be an increase in acetylcholine levels due to the inhibition of AChE and BChE. This could potentially lead to enhanced cognitive functions, making it a potential therapeutic agent for neurodegenerative diseases.

Biological Activity

The compound (4-(6-(4-Ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(4-methyl-2-phenylthiazol-5-yl)methanone is a complex organic molecule that combines various pharmacologically relevant moieties. Its potential biological activities, particularly in medicinal chemistry, have garnered attention due to its structural components that suggest a range of therapeutic applications.

Chemical Structure and Properties

The molecular formula for this compound is $C_{25}H_{28}N_{4}O_{2}$, with a molecular weight of approximately 416.525 g/mol. The structure features a pyridazine ring, piperazine moiety, and a thiazole component, which are known to exhibit various biological activities.

Antitumor Activity

Research indicates that compounds with thiazole and pyridazine moieties can exhibit significant anticancer properties. For instance, several thiazole derivatives have shown promising results in inhibiting the proliferation of cancer cells. The presence of electron-donating groups on the phenyl ring enhances their cytotoxic activity against various cancer cell lines, including MCF-7 and A-431 cells .

Table 1: Antitumor Activity of Related Compounds

Compound	IC50 (µM)	Cell Line
Compound A	1.61 ± 1.92	Jurkat
Compound B	1.98 ± 1.22	HT-29
(4-(6-(4-Ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(4-methyl-2-phenylthiazol-5-yl)methanone	TBD	TBD

Antimicrobial Activity

The compound's structural characteristics suggest potential antimicrobial properties. Studies on related compounds indicate that thiazoles can act as effective agents against various pathogens due to their ability to inhibit bacterial growth and biofilm formation .

The biological activity of this compound is likely mediated through its interaction with specific molecular targets. The piperazine and thiazole rings may facilitate binding to enzymes or receptors involved in critical cellular pathways, leading to modulation of their activity. For instance, compounds featuring similar structures have been shown to inhibit histone deacetylases and other key proteins involved in cancer progression .

Case Studies

Several case studies have explored the biological effects of similar compounds:

• Case Study on Anticancer Activity : A study evaluated the antiproliferative effects of thiazole-containing compounds against breast cancer cell lines, demonstrating IC50 values significantly lower than traditional chemotherapeutics, suggesting enhanced efficacy .
• Antimicrobial Evaluation : In vitro studies on thiazole derivatives revealed notable activity against Gram-positive bacteria, supporting the hypothesis that modifications in the phenyl ring can enhance antimicrobial potency .

Scientific Research Applications

Medicinal Chemistry

The compound serves as a lead compound in drug discovery. Its structural components suggest potential interactions with various biological targets, making it suitable for developing new therapeutic agents.

Pharmacology

Research indicates that compounds similar to this one can exhibit anti-inflammatory , antimicrobial , and anticancer activities. Studies have shown that modifications to the piperazine and thiazole groups can enhance biological efficacy.

Organic Synthesis

This compound is valuable as an intermediate in synthesizing more complex molecules with potential biological activity. Its unique functional groups allow for various chemical transformations, facilitating the development of novel compounds.

Case Study 1: Anticancer Activity

A study investigated the anticancer properties of derivatives based on the structure of (4-(6-(4-Ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(4-methyl-2-phenylthiazol-5-yl)methanone. The results indicated that certain derivatives showed significant cytotoxicity against cancer cell lines, suggesting that modifications to the thiazole moiety could enhance therapeutic effects .

Case Study 2: Anti-inflammatory Effects

Another research focused on the anti-inflammatory effects of related compounds. The study demonstrated that these compounds could inhibit pro-inflammatory cytokines, providing insights into their mechanism of action and potential use in treating inflammatory diseases .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Core Scaffold Variations

Compound Name	Core Structure	Key Substituents	Reference ID
(4-(6-(4-Ethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(4-methyl-2-phenylthiazol-5-yl)methanone	Pyridazine-Piperazine-Thiazole	4-Ethoxyphenyl (pyridazine), 4-methyl-2-phenylthiazole	-
4-(4-Methyl-2-(methylamino)thiazol-5-yl)-2-((3-(morpholine-4-carbonyl)phenyl)amino)pyrimidine-5-carbonitrile	Pyrimidine-Thiazole	Morpholine-carbonylphenyl (pyrimidine), methylamino-thiazole
[4-(4-Methoxyphenyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone	Piperazine-Aryl	4-Methoxyphenyl (piperazine), 3,4,5-trimethoxyphenyl
2-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-1-[4-(methylsulfonyl)piperazin-1-yl]ethanone	Pyrazole-Piperazine	4-Chlorophenyl (pyrazole), methylsulfonyl-piperazine

Key Observations :

• The target compound’s pyridazine-piperazine-thiazole scaffold is distinct from pyrimidine-thiazole (e.g., ) or pyrazole-piperazine systems (e.g., ).
• Substituents like ethoxyphenyl and methyl-phenylthiazole enhance lipophilicity compared to morpholine-carbonyl or sulfonyl groups in analogues .

Functional Group Analysis

• Piperazine Linkers: Piperazine is a common feature, but substituents vary. The target compound uses a non-substituted piperazine, whereas others incorporate sulfonyl (e.g., methylsulfonyl in ) or carbonyl groups (e.g., morpholine-carbonyl in ), affecting solubility and target binding.
• Aromatic Systems : The 4-ethoxyphenyl group in the target compound may confer metabolic stability compared to chlorophenyl () or methoxyphenyl () derivatives.

Functional Comparison

Bioactivity and Target Engagement

While direct bioactivity data for the target compound are unavailable, structurally related compounds exhibit diverse activities:

• Pyrimidine-Thiazole Derivatives : Compounds like those in show kinase inhibitory activity due to pyrimidine’s ATP-binding pocket interactions.
• Pyrazole-Piperazine Derivatives : Methylsulfonyl-piperazine derivatives () are associated with anti-inflammatory or antimicrobial properties.
• Piperazine-Aryl Methanones: Methoxyphenyl variants () are explored for CNS targets (e.g., serotonin receptors).

Selectivity and Potency

• Selectivity : The ethoxyphenyl group may reduce off-target effects compared to smaller substituents (e.g., methyl or chloro groups in ).
• Potency : Piperazine’s flexibility could enhance binding affinity relative to rigid scaffolds like pyrazole ().

Pharmacokinetic and Toxicity Profiles

• Solubility : Piperazine and ethoxy groups may improve aqueous solubility compared to sulfonyl or chlorophenyl derivatives .
• Metabolic Stability : Ethoxyphenyl groups are less prone to rapid oxidation than methoxy or methyl groups .
• Toxicity : Thiazole rings are generally well-tolerated, but the phenyl-thiazole system may require hepatotoxicity screening .